Cas no 1488687-27-9 (3-(propan-2-yloxy)cyclobutylmethanamine)

• Product Name: 3-(propan-2-yloxy)cyclobutylmethanamine
• CAS No: 1488687-27-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD21657491
• CID: 5101168
• PubChem ID: 65980454
• Update Time: 2025-06-10

3-(propan-2-yloxy)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanamine, 3-(1-methylethoxy)-
• 3-(propan-2-yloxy)cyclobutylmethanamine

• MDL： MFCD21657491
• Inchi： 1S/C8H17NO/c1-6(2)10-8-3-7(4-8)5-9/h6-8H,3-5,9H2,1-2H3
• InChI Key： GKGJAQXOPLTVOA-UHFFFAOYSA-N
• SMILES： C1(CN)CC(OC(C)C)C1

Additional information on 3-(propan-2-yloxy)cyclobutylmethanamine

Recent Advances in the Study of 3-(propan-2-yloxy)cyclobutylmethanamine (CAS: 1488687-27-9)

The compound 3-(propan-2-yloxy)cyclobutylmethanamine (CAS: 1488687-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutylmethanamine core and isopropoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and clinical applications.

One of the key areas of investigation has been the synthesis and optimization of 3-(propan-2-yloxy)cyclobutylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers utilized a combination of ring-closing metathesis and subsequent functionalization to achieve the desired product. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 3-(propan-2-yloxy)cyclobutylmethanamine have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro assays demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. Furthermore, its unique structural features contribute to its blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

Another notable study explored the use of 3-(propan-2-yloxy)cyclobutylmethanamine as a building block for the development of novel kinase inhibitors. The cyclobutyl ring system was found to confer rigidity and specificity, enhancing binding affinity to target kinases while minimizing off-target effects. Preliminary results from cell-based assays indicated potent inhibition of specific kinases involved in cancer progression, positioning this compound as a promising candidate for oncology drug discovery.

Despite these promising findings, challenges remain in the development of 3-(propan-2-yloxy)cyclobutylmethanamine-based therapeutics. Issues such as metabolic stability and potential toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and the recent advancements in its synthesis and application underscore its potential as a valuable tool in medicinal chemistry and drug development.

In conclusion, the latest research on 3-(propan-2-yloxy)cyclobutylmethanamine (CAS: 1488687-27-9) highlights its multifaceted potential in pharmaceutical applications. From its improved synthetic methods to its promising pharmacological properties, this compound represents a significant area of interest for future research. Continued exploration of its therapeutic potential and optimization of its properties will be crucial in translating these findings into clinical benefits.